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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photophysical properties of the

near-infrared (NIR) fluorescent dye, Cyanine7.5 (Cy7.5). Renowned for its emission in the NIR

window, Cy7.5 is a powerful tool for deep-tissue in vivo imaging and other fluorescence-based

applications where minimizing background autofluorescence is critical. This document details

its core photophysical characteristics, provides standardized experimental protocols for their

measurement, and illustrates relevant biological and experimental workflows.

Core Photophysical Properties of Cy7.5
The utility of a fluorescent dye is defined by its photophysical parameters. These properties

dictate the brightness, stability, and suitability of the dye for specific applications. The key

photophysical properties of Cy7.5 are summarized below. It is important to note that these

values can be influenced by environmental factors such as the solvent, pH, and conjugation to

biomolecules.

Spectral Properties
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Cy7.5 exhibits strong absorption and emission in the near-infrared spectrum.[1] This

characteristic is advantageous for in vivo imaging as it allows for deeper tissue penetration and

reduced background signal from endogenous fluorophores.[2]

Property Value Reference

Absorption Maximum (λ_abs_) ~788 nm

Emission Maximum (λ_em_) ~808 nm

Stokes Shift ~20 nm [1]

Quantitative Fluorescence Characteristics
The brightness and efficiency of Cy7.5 are determined by its molar extinction coefficient and

quantum yield. The fluorescence lifetime is a measure of the time the molecule spends in the

excited state.

Property Value Solvent/Conditions Reference

Molar Extinction

Coefficient (ε)
~223,000 cm⁻¹M⁻¹ Varies by derivative

Fluorescence

Quantum Yield (Φ_f_)
0.10 - 0.135

Varies by derivative

and solvent
[3]

Fluorescence Lifetime

(τ_f)
~1.0 ns

Varies with solvent

polarity
[4]

Experimental Protocols
Accurate characterization of the photophysical properties of Cy7.5 is essential for its effective

use. The following sections detail standardized protocols for measuring key parameters.

Measurement of Fluorescence Quantum Yield (Relative
Method)
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The fluorescence quantum yield (Φ_f_) is a measure of the efficiency of the fluorescence

process. It is the ratio of photons emitted to photons absorbed. The relative method involves

comparing the fluorescence of the sample to a standard with a known quantum yield.

Materials:

Spectrofluorometer

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Cy7.5 solution of unknown quantum yield

Standard dye solution with a known quantum yield in the NIR range (e.g., Indocyanine Green

- ICG)

Solvent (e.g., DMSO, PBS, Ethanol)

Procedure:

Prepare a series of dilute solutions of both the Cy7.5 sample and the standard dye in the

chosen solvent. The absorbance of these solutions at the excitation wavelength should be

kept below 0.1 to minimize inner filter effects.

Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer. Record

the absorbance at the excitation wavelength to be used for fluorescence measurements.

Measure the fluorescence emission spectra of all solutions using a spectrofluorometer. The

excitation wavelength should be the same for both the sample and the standard.

Integrate the area under the emission curves for both the Cy7.5 sample and the standard.

Calculate the quantum yield of the Cy7.5 sample using the following equation:

Φ_x_ = Φ_s_ * (I_x_ / I_s_) * (A_s_ / A_x_) * (n_x_² / n_s_²)

Where:
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Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

The subscripts 'x' and 's' refer to the unknown sample (Cy7.5) and the standard,

respectively.

Measurement of Fluorescence Lifetime
The fluorescence lifetime (τ) is the average time a molecule remains in its excited state before

returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a common

and accurate method for its determination.

Materials:

TCSPC system equipped with a pulsed laser source capable of exciting in the NIR region

(e.g., ~780 nm)

A fast photodetector (e.g., a microchannel plate photomultiplier tube - MCP-PMT or a single-

photon avalanche diode - SPAD)

Cy7.5 solution

Scattering solution for instrument response function (IRF) measurement (e.g., a dilute

solution of non-dairy creamer or Ludox)

Procedure:

Prepare a dilute solution of Cy7.5 in the desired solvent.

Measure the Instrument Response Function (IRF) by collecting the signal from the scattering

solution at the excitation wavelength. The IRF represents the time profile of the excitation

pulse and the response of the detection system.
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Measure the fluorescence decay of the Cy7.5 sample. The sample is excited by the pulsed

laser, and the arrival times of the emitted photons are recorded relative to the laser pulses.

This process is repeated for many cycles to build up a histogram of photon arrival times.

Analyze the data. The measured fluorescence decay is a convolution of the true

fluorescence decay and the IRF. Deconvolution is performed using specialized software to

extract the true fluorescence lifetime. The decay is often fitted to a single or multi-exponential

decay model to determine the lifetime component(s).

Visualizations: Workflows and Signaling Pathways
In Vivo Imaging Workflow with Cy7.5-Labeled Antibody
Cy7.5 is frequently conjugated to antibodies for targeted in vivo imaging of specific cell

populations or disease markers. The following diagram illustrates a typical workflow for such an

experiment.
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Caption: General workflow for an in vivo imaging experiment using a Cy7.5-labeled antibody.
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Visualization of EGFR Signaling with a Cy7.5-Labeled
Antibody
Cy7.5-conjugated antibodies can be used to visualize and track specific cell surface receptors,

such as the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in

cancer cells. The binding of a Cy7.5-labeled anti-EGFR antibody allows for the non-invasive

monitoring of receptor localization and, indirectly, the activity of its downstream signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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